![molecular formula C37H58N2O4 B1582675 N,N'-Propane-1,3-diylbis[3-(3,5-DI-tert-butyl-4-hydroxyphenyl)propionamide] CAS No. 69851-61-2](/img/structure/B1582675.png)
N,N'-Propane-1,3-diylbis[3-(3,5-DI-tert-butyl-4-hydroxyphenyl)propionamide]
Cat. No. B1582675
CAS RN:
69851-61-2
M. Wt: 594.9 g/mol
InChI Key: KJEKRODBOPOEGG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
“N,N’-Propane-1,3-diylbis[3-(3,5-DI-tert-butyl-4-hydroxyphenyl)propionamide]” is a chemical compound with the CAS number 69851-61-2 . It has a molecular formula of C37H58N2O4 . This compound is also known as an antioxidant and can be used for TPU wire and cable insulators and materials in contact with metals .
Physical And Chemical Properties Analysis
This compound has a predicted boiling point of 711.0±60.0 °C and a predicted density of 1.036±0.06 g/cm3 . Its water solubility is 711.2μg/L at 20℃ .Scientific Research Applications
Quantum-Chemical Calculations and Biological Properties
- N,N'-Propane-1,3-diylbis[3-(3,5-DI-tert-butyl-4-hydroxyphenyl)propionamide] and similar compounds have been studied for their crystal hydrate forms, existing as both monomers and dimers. Quantum-chemical calculations indicate the possibility of the existence of these dimers in biological environments. These compounds show varying biological activities in animal and plant studies, demonstrating effectiveness in the treatment of burn injuries, cancer, and radiation damage. They also promote the growth of cereal plants (Volod’kin et al., 2013).
Antioxidant Activity
- Derivatives of N,N'-Propane-1,3-diylbis[3-(3,5-DI-tert-butyl-4-hydroxyphenyl)propionamide] have shown significant antioxidant efficiency. They exhibit higher antioxidant activity compared to known inhibitors in lipid peroxidation models, indicating their potential in oxidative stress-related applications (Kolyada et al., 2018).
Synthesis and Application in Solvents
- The synthesis of related compounds, like 2,2-thio-bis-(3,5-di-tert-butyl-4-hydroxyphenyl) propionate, has been researched. The study of technique parameters on product yield, like catalyst loading and reaction temperature, suggests potential industrial applications. These antioxidants have shown excellent results when applied to gasoline, improving oxidation induction time (Xiaoqiong, 2012).
Environmental Presence and Potential Biomarkers
- Research on the metabolites of similar antioxidants in animal models suggests the potential use of certain derivatives as biomarkers for human exposure to these compounds. Such studies are crucial for assessing environmental and health impacts of these widely used synthetic antioxidants (Liu & Mabury, 2021).
Applications in Food Packaging
- Studies have been conducted on the migration of non-intentionally added substances (NIAS) from polyethylene films intended for food packaging. Such research is essential for ensuring the safety of materials in contact with food and assessing the risk of chemical migration into food products (Vera et al., 2019).
properties
IUPAC Name |
3-(3,5-ditert-butyl-4-hydroxyphenyl)-N-[3-[3-(3,5-ditert-butyl-4-hydroxyphenyl)propanoylamino]propyl]propanamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C37H58N2O4/c1-34(2,3)26-20-24(21-27(32(26)42)35(4,5)6)14-16-30(40)38-18-13-19-39-31(41)17-15-25-22-28(36(7,8)9)33(43)29(23-25)37(10,11)12/h20-23,42-43H,13-19H2,1-12H3,(H,38,40)(H,39,41) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KJEKRODBOPOEGG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC(=CC(=C1O)C(C)(C)C)CCC(=O)NCCCNC(=O)CCC2=CC(=C(C(=C2)C(C)(C)C)O)C(C)(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C37H58N2O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID7052442 |
Source
|
| Record name | N-[2-(3,5-Di-tert-butyl-4-hydroxyphenyl)ethyl]-5-{[3-(3,5-di-tert-butyl-4-hydroxyphenyl)propanoyl]amino}pentanamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID7052442 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
594.9 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N,N'-Propane-1,3-diylbis[3-(3,5-DI-tert-butyl-4-hydroxyphenyl)propionamide] | |
CAS RN |
69851-61-2 |
Source
|
| Record name | N,N′-1,3-Propanediylbis[3,5-bis(1,1-dimethylethyl)-4-hydroxybenzenepropanamide] | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=69851-61-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N,N'-1,3-Propanediylbis(3,5-di-tert-butyl-4-hydroxyhydrocinnamamide) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0069851612 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Benzenepropanamide, N,N'-1,3-propanediylbis[3,5-bis(1,1-dimethylethyl)-4-hydroxy- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | N-[2-(3,5-Di-tert-butyl-4-hydroxyphenyl)ethyl]-5-{[3-(3,5-di-tert-butyl-4-hydroxyphenyl)propanoyl]amino}pentanamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID7052442 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | N,N'-propane-1,3-diylbis[3-(3,5-di-tert-butyl-4-hydroxyphenyl)propionamide] | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.067.394 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | N,N'-1,3-PROPANEDIYLBIS(3,5-DI-TERT-BUTYL-4-HYDROXYHYDROCINNAMAMIDE) | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/066W8R22GR | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Citations
For This Compound
1
Citations
The mass production and mass consumption of plastics have led to the substantial accumulation of plastic debris in natural habitats, with multiple adverse effects on terrestrial and …
Number of citations: 24
www.sciencedirect.com
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